
3,6-Dimethoxy-2-nitrobenzaldehyde molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,6-Dimethoxy-2-

nitrobenzaldehyde

Cat. No.: B174978 Get Quote

An In-depth Technical Guide to 3,6-Dimethoxy-2-nitrobenzaldehyde: Molecular Properties

This guide provides essential information regarding the molecular formula and weight of 3,6-
Dimethoxy-2-nitrobenzaldehyde, a compound of interest to researchers and professionals in

the fields of chemistry and drug development.

Physicochemical Data
The fundamental molecular properties of 3,6-Dimethoxy-2-nitrobenzaldehyde are

summarized below. This data is critical for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C9H9NO5[1]

Molecular Weight 211.17 g/mol [1]

Alternate Molecular Weight 211.176

Structural and Molecular Relationship
The chemical identity of a compound is defined by its name, molecular formula, and

corresponding molecular weight. The following diagram illustrates the logical relationship
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between these core identifiers for 3,6-Dimethoxy-2-nitrobenzaldehyde.

3,6-Dimethoxy-2-nitrobenzaldehyde

Molecular Formula
C9H9NO5

 has a

Molecular Weight
211.17 g/mol

 results in a

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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